2-Amino-4-hydroxy-6-hydrazinopyrimidine

• IUPAC Name: 2-amino-4-hydrazinyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C4H7N5O/c5-4-7-2(9-6)1-3(10)8-4/h1H,6H2,(H4,5,7,8,9,10)
• InChI Key: LUWPFMIHXOPDBK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(NC1=O)N)NN
• Molecular Formula: C4H7N5O
• DSSTOX Substance ID: DTXSID00285592
• Molecular Weight: 141.13 g/mol
• CAS RN: 6298-85-7

Description

2-Amino-4-hydroxy-6-hydrazinopyrimidine is a chemical compound with the molecular formula C4H7N5O and a molecular weight of 141.13. It is used for research and development purposes.

Synthesis Analysis

The synthesis of 2-Amino-4-hydroxy-6-hydrazinopyrimidine involves the use of raw materials such as hydrazinium hydroxide solution, 2-Amino-4,6-dichloropyrimidine, acetic acid, and sodium hydroxide. An efficient route to 2-amino-1,4-dihydropyrimidines using ultrasound irradiation as the energy source has been developed.

Molecular Structure Analysis

The molecular structure of 2-Amino-4-hydroxy-6-hydrazinopyrimidine can be viewed using Java or Javascript.

Chemical Reactions Analysis

The reaction of 2-amino-4-hydroxy-6-methylpyrimidine and 3-amino-5-hydroxypyrazole with CoCl2·6H2O and ZnCl2, respectively, produced two mononuclear complexes.

Physical And Chemical Properties Analysis

2-Amino-4-hydroxy-6-hydrazinopyrimidine has a melting point of 314-315 °C (decomposition), a predicted boiling point of 376.9±52.0 °C, a predicted density of 1.92±0.1 g/cm3, and a predicted pKa of 10.52±0.50.

Safety And Hazards

2-Amino-4-hydroxy-6-hydrazinopyrimidine may cause an allergic skin reaction and serious eye irritation. It is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

The design of biologically active compounds based on 2-aminopyrimidin-4 (3H)-one and its derivatives has developed in several priority directions, including the development of antiviral and antileukemic agents, drugs to combat hyperuricemia, neurodegenerative disorders, some forms of cancer, and anti-inflammatory and hormonal agents.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A stirred suspension of 15.0 g (103 mmol) of 1 in 250 mL water was added 12 g (375 mmol) of anhydrous hydrazine, and the mixture was heated at reflux for 3 h. The resulting clear solution was cooled, and the precipitate which separated was collected by filtration, washed with water followed by ethanol and dried to give 6.6 g (46%) of white solid. mp decomposes at 313° C. (Literature mp 314-315° C., see Taylor, E. C; Cocuzza, J. A. Synthesis and Properties of 7-Azaxanthopterin. J. Org Chem. 1979, 44, 1125-1128.).